Cas no 355383-14-1 (N-[2-(2-methoxyphenyl)ethyl]cyclohexanamine)

• Product Name: N-[2-(2-methoxyphenyl)ethyl]cyclohexanamine
• CAS No: 355383-14-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5048825
• Update Time: 2025-05-25

N-[2-(2-methoxyphenyl)ethyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]cyclohexanamine
• Benzeneethanamine, N-cyclohexyl-2-methoxy-

• Inchi： 1S/C15H23NO/c1-17-15-10-6-5-7-13(15)11-12-16-14-8-3-2-4-9-14/h5-7,10,14,16H,2-4,8-9,11-12H2,1H3
• InChI Key： ZWEZJGGVPANLEE-UHFFFAOYSA-N
• SMILES： C1(CCNC2CCCCC2)=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-[2-(2-methoxyphenyl)ethyl]cyclohexanamine

N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine: A Comprehensive Overview

N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine, identified by the CAS number 355383-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexanamine backbone with a 2-methoxyphenylethyl substituent. The cyclohexanamine moiety provides a rigid framework, while the 2-methoxyphenylethyl group introduces aromaticity and hydroxymethyl functionality, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of neuroprotective agents and antidepressants. The compound's ability to modulate neurotransmitter systems has been extensively investigated, with promising results in preclinical models of neurological disorders.

The synthesis of N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine involves a multi-step process that typically begins with the preparation of the cyclohexanamine derivative. This is followed by coupling reactions to introduce the phenylethyl group. Advanced techniques such as Mitsunobu reaction and Suzuki coupling have been employed to optimize the synthesis, ensuring high yields and purity. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical processes.

In terms of chemical properties, N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine exhibits moderate solubility in organic solvents and is relatively stable under physiological conditions. Its aromatic ring contributes to its lipophilicity, which is advantageous for drug delivery systems targeting cellular membranes. Additionally, the compound's hydroxymethyl group can participate in hydrogen bonding, enhancing its interaction with biological targets.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine. Molecular docking simulations have revealed its potential to bind to various protein targets, including enzymes involved in neurodegenerative diseases. These findings underscore its potential as a lead compound for developing therapeutics against conditions such as Alzheimer's disease and Parkinson's disease.

Beyond pharmacology, N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine has found applications in materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and nanomaterials. Researchers have demonstrated its utility in creating surfaces with tailored wettability and biocompatibility, opening new avenues for biomedical devices and diagnostic tools.

The environmental impact of N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine has also been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its breakdown. This suggests that the compound has a low environmental footprint when used responsibly, aligning with global efforts to promote green chemistry.

In conclusion, N-[2-(2-Methoxyphenyl)Ethyl]Cyclohexanamine (CAS No: 355383-14-1) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.